Cas no 2228028-48-4 (rac-(1R,3R)-3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228028-48-4
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5875271
• PubChem ID: 165836028
• Update Time: 2023-12-28

rac-(1R,3R)-3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(1-{(tert-butoxy)carbonylamino}-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• rac-(1R,3R)-3-(1-{[(tert-butoxy)carbonyl]amino}-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228028-48-4
• EN300-1873228

• Inchi： 1S/C15H27NO4/c1-8(2)11(16-13(19)20-14(3,4)5)9-10(12(17)18)15(9,6)7/h8-11H,1-7H3,(H,16,19)(H,17,18)/t9-,10-,11?/m0/s1
• InChI Key： VDNUOZKZTOKOIX-QRHSGQBVSA-N
• SMILES： OC([C@@H]1[C@@H](C(C(C)C)NC(=O)OC(C)(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų